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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

A Comparative Guide to the Properties of 1-Heptanethiol and Other Alkanethiols

For researchers, scientists, and drug development professionals, understanding the nuanced
properties of alkanethiols is crucial for their application in synthesis, surface modification, and
biological systems. This guide provides a detailed comparison of the physical and chemical
properties of 1-heptanethiol alongside other common linear alkanethiols: 1-butanethiol, 1-
hexanethiol, and 1-octanethiol. The data presented is supported by experimental
methodologies to ensure reproducibility and aid in the selection of the appropriate alkanethiol
for a given application.

Comparative Physical and Chemical Properties

The following table summarizes key physical and chemical properties of 1-heptanethiol and
selected other alkanethiols. These properties are critical in determining the behavior of these
compounds in various experimental and industrial settings. As the length of the alkyl chain
increases, trends can be observed in properties such as boiling point, melting point, and water
solubility.
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Property 1-Butanethiol 1-Hexanethiol 1-Heptanethiol  1-Octanethiol
Molecular

CaH10S CeH14S C7H16S CsHisS
Formula
Molecular Weight

90.19 118.24 132.27 146.29
(g/mol)
Boiling Point (°C)  98[1][2][3] 150-154[4][5][6] 173-177[1] 197-200[7][8]
Melting Point
C) -116[1][2][3] -81[5][9][10] -43[1] -49[7][8]
Density (g/mL at 0.832-0.844][5]

0.842[1][3][11] 0.844[1] 0.843[7][8]
20-25°C) [10]

Slightly soluble

- Insoluble[13][14]
Water Solubility (0.60 g/100 mL) Insoluble Insoluble[1]
[15]

[12]

pKa ~11.5 ~10.2 ~10.8 ~10.6

Experimental Methodologies

Accurate and reproducible data are paramount in scientific research. The following table
outlines the standard experimental protocols for determining the key properties listed above.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://grokipedia.com/page/Butane-1-thiol
https://en.wikipedia.org/wiki/Butane-1-thiol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/112925
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852837.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/234192
https://www.sigmaaldrich.com/HK/zh/product/aldrich/234192
https://grokipedia.com/page/Butane-1-thiol
https://www.merckmillipore.com/FR/en/product/1-Octanethiol,MDA_CHEM-821861
https://en.wikipedia.org/wiki/1-Octanethiol
https://grokipedia.com/page/Butane-1-thiol
https://en.wikipedia.org/wiki/Butane-1-thiol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/112925
https://www.sigmaaldrich.com/US/en/product/aldrich/234192
https://foodb.ca/compounds/FDB019456
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-hexanethiol
https://grokipedia.com/page/Butane-1-thiol
https://www.merckmillipore.com/FR/en/product/1-Octanethiol,MDA_CHEM-821861
https://en.wikipedia.org/wiki/1-Octanethiol
https://grokipedia.com/page/Butane-1-thiol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/112925
https://www.fishersci.ca/shop/products/1-butanethiol-98-thermo-scientific/p-7058885
https://www.sigmaaldrich.com/US/en/product/aldrich/234192
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-hexanethiol
https://grokipedia.com/page/Butane-1-thiol
https://www.merckmillipore.com/FR/en/product/1-Octanethiol,MDA_CHEM-821861
https://en.wikipedia.org/wiki/1-Octanethiol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3225712.aspx
https://grokipedia.com/page/Butane-1-thiol
https://www.solubilityofthings.com/octane-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanethiol
https://cameochemicals.noaa.gov/chemical/4110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Property Experimental Method Detailed Protocol

1. A small amount of the liquid
sample is placed in a small test
tube. 2. A capillary tube,
sealed at one end, is inverted
and placed into the test tube
with the sample. 3. The test
tube is attached to a
thermometer and placed in a
Thiele tube containing a high-
boiling point oil (e.g., mineral
Boiling Point Thiele Tube Method oi). 4. The side arm of the
Thiele tube is gently and
evenly heated, causing the oil
to circulate and heat the
sample. 5. As the liquid boils, a
stream of bubbles will emerge
from the capillary tube. 6.
Heating is discontinued, and
the temperature at which the
liquid just begins to be drawn
back into the capillary tube is

recorded as the boiling point.

Melting Point Capillary Method 1. A small amount of the solid
sample is packed into a
capillary tube to a height of 2-3
mm. 2. The capillary tube is
placed in a melting point
apparatus. 3. The sample is
heated at a controlled rate. 4.
The temperature at which the
first drop of liquid appears is
recorded as the initial melting
point. 5. The temperature at
which the entire solid has

turned into a clear liquid is
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recorded as the final melting
point. The melting range

provides an indication of purity.

Density Pycnometer Method

1. Aclean, dry pycnometer (a
glass flask of a specific
volume) is weighed empty
(m1). 2. The pycnometer is
filled with the liquid sample,
ensuring no air bubbles are
present, and weighed again
(m2). 3. The mass of the liquid
is calculated (m = mz2 - m1). 4.
The density is calculated by
dividing the mass of the liquid
by the known volume of the
pycnometer (p = m/V). The
measurement should be
performed at a constant,

recorded temperature.

Aqueous Solubility Flask Method (OECD 105)

1. An excess amount of the
alkanethiol is added to a
known volume of distilled water
in a flask. 2. The flask is
sealed and agitated at a
constant temperature for a
sufficient period to reach
equilibrium (typically 24-48
hours). 3. The mixture is then
centrifuged or filtered to
separate the undissolved thiol
from the aqueous solution. 4.
The concentration of the
alkanethiol in the clear
aqueous phase is determined
using a suitable analytical
method, such as gas

chromatography (GC) or high-
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performance liquid

chromatography (HPLC).

pKa Spectrophotometric Titration

1. A solution of the thiol is
prepared in a suitable buffer. 2.
The UV-Vis absorbance
spectrum of the solution is
measured at various pH
values. 3. The thiolate anion
(RS™) has a different
absorbance spectrum than the
neutral thiol (RSH). The
change in absorbance at a
specific wavelength
corresponding to the thiolate is
monitored as a function of pH.
4. The pKa is determined from
the midpoint of the resulting
titration curve, where the
concentrations of the thiol and

thiolate are equal.

Relationship Between Alkanethiol Chain Length and

Boiling Point

The boiling point of linear alkanethiols is strongly correlated with the length of the alkyl chain.

As the chain length increases, the strength of the van der Waals forces between the molecules

also increases. More energy is therefore required to overcome these intermolecular forces and

transition the substance from the liquid to the gaseous phase. This trend is clearly illustrated in

the following diagram.
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Boiling Point of Alkanethiols vs. Chain Length

1-Octanethiol (C8)

1-Heptanethiol (C7)

1-Hexanethiol (C6)

1-Butanethiol (C4)

Click to download full resolution via product page

Caption: Increasing alkyl chain length leads to higher boiling points in alkanethiols.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b157337?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Reactivity and Biological Interactions

The chemical reactivity of alkanethiols is primarily dictated by the thiol (-SH) group. This group
is nucleophilic and can be readily deprotonated to form a thiolate (RS~), which is an even
stronger nucleophile.

» Oxidation: Thiols can be oxidized to form disulfides (R-S-S-R). This is a common reaction in
biological systems and is also relevant in materials science for the formation of cross-linked
structures. The susceptibility to oxidation can be influenced by the steric hindrance around
the thiol group, which is similar for these linear alkanethiols.

o Self-Assembled Monolayers (SAMs): Alkanethiols are widely used to form self-assembled
monolayers on noble metal surfaces, particularly gold. The thiol group forms a strong bond
with the gold surface, while the alkyl chains pack together due to van der Waals interactions.
The length of the alkyl chain significantly impacts the ordering and stability of the SAM.
Longer chains, such as those of 1-heptanethiol and 1-octanethiol, tend to form more
ordered and densely packed monolayers compared to shorter chain thiols like 1-butanethiol.
This property is critical in applications such as biosensors, nanoelectronics, and corrosion
protection.

» Biological Activity: The biological activity of alkanethiols is often related to their ability to
interact with proteins, particularly through the formation of disulfide bonds with cysteine
residues. The hydrophobicity of the alkyl chain also plays a significant role in how these
molecules interact with cell membranes and other biological structures. Longer-chain thiols
exhibit greater hydrophobicity, which can influence their cellular uptake and localization.

In summary, 1-heptanethiol possesses properties that are intermediate to shorter and longer
chain alkanethiols. Its physical properties and reactivity make it a versatile compound for a
range of applications. The choice between 1-heptanethiol and other alkanethiols will ultimately
depend on the specific requirements of the intended application, such as the desired boiling
point, the required stability of a self-assembled monolayer, or the optimal hydrophobic-
hydrophilic balance for a biological interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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